Cas no 501-52-0 (3-Phenylpropionic acid)
3-Phenylpropionic acid is a versatile aromatic carboxylic acid with the formula C9H10O2. It serves as a key intermediate in organic synthesis, particularly in pharmaceuticals and fragrances. Its stable phenylpropionate structure enables applications in peptide coupling and esterification. The compound exhibits good solubility in organic solvents, facilitating its use in diverse chemical processes.
3-Phenylpropionic acid structure
Product Name:3-Phenylpropionic acid
CAS No:501-52-0
MF:C9H10O2
MW:150.174502849579
MDL:MFCD00002771
CID:37829
PubChem ID:107
Update Time:2025-10-21
3-Phenylpropionic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenylpropanoic acid
- 3-Phenylpropionic acid (Hydrocinnamic acid)
- 3-Phenylpropionic acid
- 3-Phenylpropionate
- Benzenepropanoic acid
- beta-Phenylpropionic Acid
- Hydrocinnamic Acid
- HYDROCINNAMIC ACID(RG)
- Benzenepropionic acid
- Benzylacetic acid
- β-Phenylpropionic acid
- [ "3-Phenylpropanoic acid" ]
- Dihydrocinnamic acid
- Phenylpropanoic acid
- 3-Phenyl-propionic acid
- Phenylpropanoate
- 3-Phenyl propionic acid
- Phenylpropionic acid
- PHENYL PROPIONIC ACID
- FEMA No. 2889
- Hydrocinnamic acid, 99%
- 3-Phenyl-n-propionic acid
- .beta.-Phenylpropionic acid
-
- MDL： MFCD00002771
- Inchi： 1S/C9H10O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,10,11)
- InChI Key： XMIIGOLPHOKFCH-UHFFFAOYSA-N
- SMILES： OC(CCC1C=CC=CC=1)=O
- BRN： 0907515
Computed Properties
- Exact Mass: 150.06800
- Monoisotopic Mass: 150.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Powder
- Density: 1.071 g/mL at 25 °C(lit.)
- Melting Point: 45-48 °C (lit.)
- Boiling Point: 280 °C(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: 1.5408 (estimate)
- Solubility: ethanol: soluble50mg/mL, clear, colorless to faintly yellow
- Water Partition Coefficient: Soluble in water
- PSA: 37.30000
- LogP: 1.70380
- Merck: 4784
- FEMA: 2889
- pka: 4.66(at 25℃)
- Solubility: Slightly soluble in water, soluble in hot water, ethanol, benzene, chloroform, ether, glycerol, etc.
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
3-Phenylpropionic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S22-S24/25-S37/39-S26
- RTECS：DA8600000
-
Hazardous Material Identification：
- TSCA：Yes
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
3-Phenylpropionic acid Customs Data
- HS CODE：29163900
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Phenylpropionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 135232-5G |
3-Phenylpropionic acid |
501-52-0 | 5g |
¥366.91 | 2023-12-10 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 135232-100G |
3-Phenylpropionic acid |
501-52-0 | 100g |
¥485.3 | 2023-12-10 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W288918-SAMPLE-K |
3-Phenylpropionic acid |
501-52-0 | 99%, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W288918-100G-K |
3-Phenylpropionic acid |
501-52-0 | 99%, FG | 100G |
897.43 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W288918-1KG-K |
3-Phenylpropionic acid |
501-52-0 | 99%, FG | 1KG |
2427.78 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W288918-10KG-K |
3-Phenylpropionic acid |
501-52-0 | 99%, FG | 10KG |
19707.52 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P816080-2.5kg |
3-Phenylpropionic acid |
501-52-0 | GR,99% | 2.5kg |
1,400.00 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P816081-500g |
3-Phenylpropionic acid |
501-52-0 | CP,98% | 500g |
348.00 | 2021-05-17 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0680870343- 25g |
3-Phenylpropionic acid |
501-52-0 | 98.5% | 25g |
¥ 39.1 | 2021-05-18 | |
| Fluorochem | 216287-25g |
3-Phenylpropanoic acid |
501-52-0 | 98% | 25g |
￡13.00 | 2022-03-01 |
3-Phenylpropionic acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:501-52-0)3-Phenylpropionic acid
Order Number:sfd13820
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:501-52-0)3-Phenylpropionic Acid
Order Number:LE10514;LE6526;LE2463306
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:03
Price ($):discuss personally
Email:18501500038@163.com
3-Phenylpropionic acid Related Literature
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1. Polypeptides. Part 17. Aminoxy-analogues of aspartame and gastrin C-terminal tetrapeptide amideMalcolm T. Briggs,John S. Morley J. Chem. Soc. Perkin Trans. 1 1979 2138
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A. Alberto Nú?ez Magro,Lynzi-Marie Robb,Peter J. Pogorzelec,Alexandra M. Z. Slawin,Graham R. Eastham,David J. Cole-Hamilton Chem. Sci. 2010 1 723
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Tejas Goculdas,Siddharth Deshpande,Weiqing Zheng,Raymond J. Gorte,Sunitha Sadula,Dionisios G. Vlachos Green Chem. 2023 25 614
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4. Synthesis of N-propionylated (S?)-(?)-2-(pyrrolidin-2-yl)propan-2-ol and its use as a chiral auxiliary and selectivity marker in asymmetric aldol reactionsErik Hedenstr?m,Fredrik Andersson,Mats Hjalmarsson J. Chem. Soc. Perkin Trans. 1 2000 1513
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Nathália R. de Campos,Marcos A. Ribeiro,Willian X. C. Oliveira,Daniella O. Reis,Humberto O. Stumpf,Ant?nio C. Doriguetto,Flávia C. Machado,Carlos B. Pinheiro,Francesc Lloret,Miguel Julve,Joan Cano,Maria V. Marinho Dalton Trans. 2016 45 172
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:501-52-0)3-Phenylpropionic acid
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:501-52-0)3-Phenylpropionic Acid
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry